Cas no 2248201-06-9 ((2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol)

• Product Name: (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol
• CAS No: 2248201-06-9
• MF: C₁₁H₁₃F₃O
• MW: 218.215533971786
• CID: 6369563
• PubChem ID: 137940338
• Update Time: 2025-06-27

(2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6507409
• 2248201-06-9
• (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol

• Inchi： 1S/C11H13F3O/c1-8(7-15)6-9-4-2-3-5-10(9)11(12,13)14/h2-5,8,15H,6-7H2,1H3/t8-/m0/s1
• InChI Key： NXBHTKDCUPGXIS-QMMMGPOBSA-N
• SMILES： FC(C1C=CC=CC=1C[C@H](C)CO)(F)F

Computed Properties

• Exact Mass: 218.09184952g/mol
• Monoisotopic Mass: 218.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol

Introduction to (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 2248201-06-9)

(2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2248201-06-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The presence of a trifluoromethyl group and a methyl-substituted propanol backbone contributes to its distinctive chemical profile, which is highly relevant in the design of novel therapeutic agents.

The (2S)-configuration of the molecule plays a crucial role in determining its stereochemical properties, which are often critical for the efficacy and safety of pharmaceutical compounds. This specific stereoisomer has been studied for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The trifluoromethyl group is particularly noteworthy, as it is known to enhance the metabolic stability and binding affinity of drug molecules, thereby improving their pharmacological activity.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol with greater accuracy. Molecular docking studies have revealed that this compound interacts with several key biological targets, suggesting its potential as an intermediate in the synthesis of novel drugs. These studies have been complemented by experimental investigations, which have validated the theoretical predictions and highlighted the compound's therapeutic promise.

In the context of drug development, the synthesis of (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol has been optimized to ensure high yield and purity. Modern synthetic methodologies, including asymmetric catalysis and enantioselective reactions, have been employed to achieve the desired stereochemical configuration efficiently. These techniques not only improve the scalability of production but also reduce the environmental impact associated with traditional synthetic routes.

The pharmacological properties of (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol have been extensively evaluated in preclinical studies. These investigations have demonstrated that the compound exhibits potent anti-inflammatory and analgesic effects, making it a candidate for treating conditions such as rheumatoid arthritis and chronic pain syndromes. Additionally, preliminary data suggest that it may have neuroprotective properties, which could be valuable in the management of neurodegenerative diseases like Alzheimer's and Parkinson's.

The structure-activity relationship (SAR) of this compound has been carefully analyzed to identify key structural features responsible for its biological activity. Modifications such as altering the position or type of substituents on the aromatic ring have been explored to enhance its pharmacological profile. These modifications have led to the discovery of several analogs with improved efficacy and reduced side effects.

In conclusion, (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, make it a valuable candidate for further development into a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.